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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)-4-piperidinone

Hydrochloride

CAS No.: 1425366-60-4

Cat. No.: B570433

Get Quote

Executive Summary
3-(2-Chlorophenyl)-4-piperidinone Hydrochloride (CAS: 1425366-60-4) represents a high-

value, privileged scaffold for the synthesis of 3,4-disubstituted piperidines.[1][2] Unlike its

ubiquitous 4-phenyl isomer (a precursor to fentanyl and haloperidol classes), the 3-aryl isomer

offers a distinct topological vector for engaging G-protein coupled receptors (GPCRs),

particularly within the dopaminergic and tachykinin (NK1) signaling pathways.[1][2][3]

This guide delineates the compound’s utility as a divergent intermediate. Its C4-ketone

functionality serves as a reactive handle for reductive amination or Grignard addition, while the

C3-(2-chlorophenyl) moiety provides a sterically locked, metabolically stable lipophilic anchor.

[1][2][3] This specific substitution pattern is critical for modulating selectivity between receptor

subtypes (e.g., D2 vs. D3) and improving blood-brain barrier (BBB) permeability.[1][2][3][4]

Chemical Identity & Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b570433#bc-rfq
https://www.benchchem.com/product/b570433/docs?utm_src=pdf-body#technical-whitepaper-strategic-utilization-of-3-2-chlorophenyl-4-piperidinone-hcl
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name 3-(2-Chlorophenyl)-4-piperidinone Hydrochloride

CAS Number 1425366-60-4

Molecular Formula C₁₁H₁₂ClNO[1][2][3] · HCl

Molecular Weight 246.13 g/mol (Free base: 209.[2][3][4][5]67)

Structural Class -Aryl Piperidinone

Solubility
Soluble in Water, Methanol, DMSO; Sparingly

soluble in DCM (as salt)

Stability

Hygroscopic; Store under inert atmosphere at

-20°C. The free base is prone to

oxidation/dimerization; HCl salt stabilizes the

secondary amine.[1][2][3][4]

Core Research Applications
Synthesis of NK1 Receptor Antagonists (Substance P)
The 3-aryl-4-aminopiperidine core is a pharmacophore found in several high-affinity NK1

antagonists (e.g., CP-99,994 derivatives).[1][2][3] The 2-chlorophenyl group at the C3 position

introduces an "ortho-effect," restricting the rotation of the phenyl ring and forcing the piperidine

chair into a specific conformation that favors receptor binding pockets.[1][2][3][4]

Mechanism: Reductive amination of the C4 ketone with benzylamines or chiral amines yields

3,4-cis or 3,4-trans diamines.[1][2][3][4]

Application: Development of non-peptide analgesics and antidepressants.[3][4][5]

Dopamine Autoreceptor Modulators (3-PPP Analogs)
3-(3-Hydroxyphenyl)piperidine (3-PPP) is a classic partial dopamine agonist.[1][2][3][5] 3-(2-

Chlorophenyl)-4-piperidinone serves as a precursor to 3-(2-chlorophenyl)piperidine (via Wolff-

Kishner reduction).[1][3]
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SAR Utility: The 2-chloro substituent replaces the hydroxyl/hydrogen bond donor with a

lipophilic, electron-withdrawing group, altering the electrostatic potential of the aromatic ring

and testing the "hydrophobic collapse" hypothesis in the D2 receptor binding site.[1][2][3][4]

Dynamic Kinetic Resolution (DKR)
Because the C3 stereocenter is

to the ketone, it is chemically labile (acidic proton).[3][4][5] This allows for Dynamic Kinetic
Resolution during reduction.[2][3][4][5]

Workflow: Using a chiral ruthenium or iridium transfer hydrogenation catalyst allows the

conversion of the racemic ketone into a highly enantioenriched cis-alcohol (3R, 4R),

effectively setting two stereocenters in one step.[1][3][4]

Synthetic Pathways & Logic
The following diagram illustrates the divergent synthetic utility of the scaffold.

3-(2-Chlorophenyl)-4-piperidinone HCl
(Scaffold)

Reductive Amination
(R-NH2, NaBH(OAc)3)

 Diversity Oriented
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(Dopamine Modulator)

Chiral 3-Aryl-4-hydroxypiperidines
(Stereodefined Scaffold)
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Figure 1: Divergent synthetic pathways from the 3-(2-chlorophenyl)-4-piperidinone core.[1][3]

Experimental Protocols
Protocol A: Reductive Amination (Synthesis of 4-Amino
Derivatives)
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Rationale: This protocol uses Sodium Triacetoxyborohydride (STAB) for its mildness,

preventing the reduction of the ketone to an alcohol before amine formation.[3][4][5]

Materials:

3-(2-Chlorophenyl)-4-piperidinone HCl (1.0 eq)[1][3]

Primary Amine (e.g., Benzylamine) (1.1 eq)[1][2][3][4]

Sodium Triacetoxyborohydride (STAB) (1.5 eq)[2][4]

Acetic Acid (1.0 eq)[2][4]

Dichloromethane (DCM) (Anhydrous)[2][4]

Step-by-Step Methodology:

Free Basing (Optional but Recommended): Dissolve the HCl salt in a minimum amount of

water, basify with sat.[3][4][5] NaHCO₃, and extract with DCM. Dry over Na₂SO₄ and

concentrate. Note: If using the salt directly, add 1 eq of TEA to the reaction.

Imine Formation: In a flame-dried flask, dissolve the piperidinone (free base) in DCM (0.1 M).

Add the amine and Acetic Acid.[3][4][5] Stir at Room Temperature (RT) for 1 hour.

Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.

Reaction: Allow to warm to RT and stir for 12–16 hours under Nitrogen.

Quench: Quench with sat. NaHCO₃. Stir for 20 minutes until gas evolution ceases.

Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over MgSO₄.[2][3]

[4][5]

Purification: Concentrate and purify via Flash Column Chromatography (MeOH/DCM

gradient).

Protocol B: Asymmetric Transfer Hydrogenation (DKR)
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Rationale: This converts the racemic ketone into a specific stereoisomer (cis-alcohol) via

dynamic kinetic resolution, exploiting the acidic C3 proton.[1][2][3][4][5]

Materials:

3-(2-Chlorophenyl)-4-piperidinone HCl[1][3][6]

RuCl (Catalyst) (1 mol%)[1][2][3][4]

Formic Acid/Triethylamine (5:2 azeotrope)[2][4]

DMF (Solvent)[2][4]

Methodology:

Setup: Degas DMF with Argon for 30 minutes.

Mixing: Add the piperidinone salt and catalyst to the reaction vessel.

Initiation: Add the Formic Acid/TEA mixture via syringe.

Reaction: Stir at 60°C for 24 hours. (The elevated temperature promotes the racemization of

the C3 center, ensuring full conversion to the thermodynamic product).[3][4][5]

Workup: Dilute with water, basify to pH 10, and extract with EtOAc.

Safety & Handling
Hazard Identification: The compound is an irritant (Skin/Eye/Respiratory).[2][3][4][5] As a

secondary amine salt, it is stable, but the free base may be skin-sensitizing.[1][3][4][5]

Specific Risk:

-Aryl ketones can be photo-labile.[1][2][3][5] Store in amber vials.

Incompatibility: Avoid strong oxidizing agents.[2][3][4][5][7] The C3-proton is acidic; strong

bases (e.g., NaH, LDA) will generate the enolate, which may polymerize or racemize if not

handled under strictly controlled conditions.[1][3][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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